Cas no 732271-67-9 (N-cycloheptyl-2-phenylethene-1-sulfonamide)

N-Cycloheptyl-2-phenylethene-1-sulfonamide is a sulfonamide derivative characterized by its cycloheptyl and styrenyl substituents, offering unique steric and electronic properties. The compound's structure combines a sulfonamide moiety with a phenylvinyl group, enhancing its potential as an intermediate in organic synthesis or as a scaffold for pharmacologically active molecules. Its cycloheptyl ring may confer improved lipophilicity and conformational flexibility, while the sulfonamide group provides opportunities for further functionalization. This compound is of interest in medicinal chemistry and materials science due to its hybrid aromatic-aliphatic framework, which may influence binding affinity or polymer compatibility. Careful handling is advised due to potential reactivity of the vinyl sulfonamide group.

N-cycloheptyl-2-phenylethene-1-sulfonamide structure

732271-67-9 structure

Product Name:N-cycloheptyl-2-phenylethene-1-sulfonamide

CAS No:732271-67-9

MF:C₁₅H₂₁NO₂S

MW:279.397742986679

CID:6527369

PubChem ID:5684201

Update Time:2025-06-08

N-cycloheptyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-cycloheptyl-2-phenylethene-1-sulfonamide
- EN300-06573
- (E)-N-cycloheptyl-2-phenylethene-1-sulfonamide
- CHEMBL1404602
- 732271-67-9
- Z45540444
- EN300-7516702
- HMS2653K15
- MLS000339483
- SMR000244098
- Inchi： 1S/C15H21NO2S/c17-19(18,13-12-14-8-4-3-5-9-14)16-15-10-6-1-2-7-11-15/h3-5,8-9,12-13,15-16H,1-2,6-7,10-11H2/b13-12+
- InChI Key： JVXRWUDXLWDMID-OUKQBFOZSA-N
- SMILES： S(/C=C/C1C=CC=CC=1)(NC1CCCCCC1)(=O)=O

Computed Properties

Exact Mass: 279.12930009g/mol
Monoisotopic Mass: 279.12930009g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 369
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 54.6Å²

N-cycloheptyl-2-phenylethene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-06573-0.05g	N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	90%	0.05g	$212.0	2023-10-28
Enamine	EN300-7516702-0.05g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	0.05g	$88.0	2023-07-06
Enamine	EN300-7516702-0.1g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	0.1g	$132.0	2023-07-06
Enamine	EN300-7516702-0.25g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	0.25g	$188.0	2023-07-06
Enamine	EN300-7516702-0.5g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	0.5g	$353.0	2023-07-06
Enamine	EN300-7516702-1.0g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	1.0g	$470.0	2023-07-06
Enamine	EN300-7516702-2.5g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	2.5g	$923.0	2023-07-06
Enamine	EN300-7516702-5.0g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	5.0g	$1364.0	2023-07-06
Enamine	EN300-7516702-10.0g	(1E)-N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	95%	10.0g	$2024.0	2023-07-06
1PlusChem	1P027WFT-50mg	N-cycloheptyl-2-phenylethene-1-sulfonamide	732271-67-9	90%	50mg	$315.00	2024-04-21